Cas no 887350-84-7 (Methyl 1-cyclopropylbenzotriazole-5-carboxylate)

• Product Name: Methyl 1-cyclopropylbenzotriazole-5-carboxylate
• CAS No: 887350-84-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1037697
• PubChem ID: 70700122
• Update Time: 2025-04-20

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
• methyl 1-cyclopropylbenzotriazole-5-carboxylate
• Methyl1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
• Methyl 1-cyclopropyl-1H-benzotriazole-5-carboxylate
• 887350-84-7
• BS-23951
• DTXSID00743102
• DB-360879
• METHYL 1-CYCLOPROPYL-1,2,3-BENZOTRIAZOLE-5-CARBOXYLATE
• Methyl 1-cyclopropylbenzotriazole-5-carboxylate

• MDL： MFCD08448264
• Inchi： 1S/C11H11N3O2/c1-16-11(15)7-2-5-10-9(6-7)12-13-14(10)8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key： UIFVVSTTZRWKFU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N=NN2C1CC1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.8±15.0 °C at 760 mmHg
• Flash Point: 192.6±20.4 °C
• PSA: 57.01000
• LogP: 1.55280
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)